Cas no 88733-61-3 (Benzene, 1-decynyl-)
Benzene, 1-decynyl- structure
Product Name:Benzene, 1-decynyl-
CAS No:88733-61-3
MF:C16H22
MW:214.345884799957
CID:622840
Update Time:2023-08-03
Benzene, 1-decynyl- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 3-decynyl-
- 1-Phenyl-1-decyne
- Benzene, 1-decynyl-
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- Inchi: 1S/C16H22/c1-2-3-4-5-6-7-8-10-13-16-14-11-9-12-15-16/h9,11-12,14-15H,2-8H2,1H3
- InChI Key: JPWJCYLWZFYUBK-UHFFFAOYSA-N
- SMILES: C(CCCC#CC1C=CC=CC=1)CCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 209
- Topological Polar Surface Area: 0
Benzene, 1-decynyl- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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